![molecular formula C14H14N2O4 B2983635 Methyl 4-(2,4-dimethyloxazole-5-carboxamido)benzoate CAS No. 862829-22-9](/img/structure/B2983635.png)
Methyl 4-(2,4-dimethyloxazole-5-carboxamido)benzoate
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Overview
Description
Chemical Reactions Analysis
Specific chemical reactions involving “Methyl 4-(2,4-dimethyloxazole-5-carboxamido)benzoate” are not detailed in the available sources .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the available sources .Scientific Research Applications
Synthesis and Molecular Studies
- The synthesis of complex molecules and the study of their reactions provide a foundation for understanding the applications of "Methyl 4-(2,4-dimethyloxazole-5-carboxamido)benzoate". For example, the study of methylglyoxal in biological systems and foodstuffs outlines the importance of reactive alpha-oxoaldehydes in various chemical and biological processes, indicating the relevance of detailed molecular studies for understanding chemical interactions within living organisms and food (Nemet, Varga-Defterdarović, & Turk, 2006).
Catalysis and Reaction Mechanisms
- Research into bifunctional catalysis using metal ions and carboxylate anions in the hydrolysis of alkyl esters and amides sheds light on the catalytic capabilities and the complex mechanisms involved in chemical reactions. This research could provide insights into how "this compound" might interact in catalyzed reactions (Suh, Hwang, & Koh, 1990).
Heterocyclic Compound Synthesis
- The use of methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate in the synthesis of heterocyclic systems underscores the importance of specific methylated compounds in creating complex molecular structures, suggesting potential pathways for synthesizing and studying compounds like "this compound" (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
Novel Compound Synthesis
- The design and synthesis of novel compounds such as "methyl 2-hydroxyl-4-(5,6-dinitro-1H-benzo[2,3-d]imidazole-2-yl)benzoate" demonstrate the process of creating and characterizing new chemical entities, which is essential for the development of new materials and drugs. This process mirrors the potential investigations into the applications and properties of "this compound" (Qinglon, 2014).
Mechanism of Action
Target of Action
It is known that oxazole derivatives, such as imidazole, have a broad range of chemical and biological properties and are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 4-[(2,4-dimethyl-1,3-oxazole-5-carbonyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4/c1-8-12(20-9(2)15-8)13(17)16-11-6-4-10(5-7-11)14(18)19-3/h4-7H,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBBSVMBVJJVLJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=N1)C)C(=O)NC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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